Cas no 2062050-12-6 (1-(2,5-dimethoxy-4-methylbenzenesulfonyl)-1H-1,2,4-triazole)

1-(2,5-Dimethoxy-4-methylbenzenesulfonyl)-1H-1,2,4-triazole is a sulfonylated triazole derivative characterized by its unique structural features, including a dimethoxy-substituted aromatic ring and a 1,2,4-triazole moiety. This compound exhibits potential utility in organic synthesis and pharmaceutical research due to its reactive sulfonyl group, which can serve as a versatile intermediate for further functionalization. The electron-donating methoxy and methyl groups enhance its stability and solubility in organic solvents, facilitating handling in synthetic applications. Its well-defined molecular structure makes it suitable for studies involving sulfonamide-based compounds or heterocyclic systems. The compound may also find use in the development of biologically active molecules, given the pharmacological relevance of sulfonyl triazole derivatives.
1-(2,5-dimethoxy-4-methylbenzenesulfonyl)-1H-1,2,4-triazole structure
2062050-12-6 structure
Product Name:1-(2,5-dimethoxy-4-methylbenzenesulfonyl)-1H-1,2,4-triazole
CAS No:2062050-12-6
MF:C11H13N3O4S
MW:283.303621053696
CID:5311379
Update Time:2025-10-28

1-(2,5-dimethoxy-4-methylbenzenesulfonyl)-1H-1,2,4-triazole Chemical and Physical Properties

Names and Identifiers

    • 1-[(2,5-Dimethoxy-4-methylphenyl)sulfonyl]-1H-1,2,4-triazole
    • 1-(2,5-dimethoxy-4-methylbenzenesulfonyl)-1H-1,2,4-triazole
    • Inchi: 1S/C11H13N3O4S/c1-8-4-10(18-3)11(5-9(8)17-2)19(15,16)14-7-12-6-13-14/h4-7H,1-3H3
    • InChI Key: QBWCIFUAFSXORS-UHFFFAOYSA-N
    • SMILES: N1(S(C2=CC(OC)=C(C)C=C2OC)(=O)=O)C=NC=N1

Experimental Properties

  • Density: 1.39±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
  • Boiling Point: 500.2±60.0 °C(Predicted)
  • pka: -1.37±0.11(Predicted)

1-(2,5-dimethoxy-4-methylbenzenesulfonyl)-1H-1,2,4-triazole Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Life Chemicals
F3386-5175-2μmol
1-(2,5-dimethoxy-4-methylbenzenesulfonyl)-1H-1,2,4-triazole
2062050-12-6 90%+
2μmol
$57.0 2023-11-21
Life Chemicals
F3386-5175-5μmol
1-(2,5-dimethoxy-4-methylbenzenesulfonyl)-1H-1,2,4-triazole
2062050-12-6 90%+
5μmol
$63.0 2023-11-21
Life Chemicals
F3386-5175-10μmol
1-(2,5-dimethoxy-4-methylbenzenesulfonyl)-1H-1,2,4-triazole
2062050-12-6 90%+
10μmol
$69.0 2023-11-21
Life Chemicals
F3386-5175-20μmol
1-(2,5-dimethoxy-4-methylbenzenesulfonyl)-1H-1,2,4-triazole
2062050-12-6 90%+
20μmol
$79.0 2023-11-21
Life Chemicals
F3386-5175-1mg
1-(2,5-dimethoxy-4-methylbenzenesulfonyl)-1H-1,2,4-triazole
2062050-12-6 90%+
1mg
$54.0 2023-11-21
Life Chemicals
F3386-5175-2mg
1-(2,5-dimethoxy-4-methylbenzenesulfonyl)-1H-1,2,4-triazole
2062050-12-6 90%+
2mg
$59.0 2023-11-21
Life Chemicals
F3386-5175-3mg
1-(2,5-dimethoxy-4-methylbenzenesulfonyl)-1H-1,2,4-triazole
2062050-12-6 90%+
3mg
$63.0 2023-11-21
Life Chemicals
F3386-5175-4mg
1-(2,5-dimethoxy-4-methylbenzenesulfonyl)-1H-1,2,4-triazole
2062050-12-6 90%+
4mg
$66.0 2023-11-21
Life Chemicals
F3386-5175-5mg
1-(2,5-dimethoxy-4-methylbenzenesulfonyl)-1H-1,2,4-triazole
2062050-12-6 90%+
5mg
$69.0 2023-11-21
Life Chemicals
F3386-5175-10mg
1-(2,5-dimethoxy-4-methylbenzenesulfonyl)-1H-1,2,4-triazole
2062050-12-6 90%+
10mg
$79.0 2023-11-21

Additional information on 1-(2,5-dimethoxy-4-methylbenzenesulfonyl)-1H-1,2,4-triazole

Research Brief on 1-(2,5-dimethoxy-4-methylbenzenesulfonyl)-1H-1,2,4-triazole (CAS: 2062050-12-6)

This research brief provides an in-depth analysis of the latest advancements and studies related to the compound 1-(2,5-dimethoxy-4-methylbenzenesulfonyl)-1H-1,2,4-triazole (CAS: 2062050-12-6). This sulfonyl-triazole derivative has garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications and unique chemical properties. Recent studies have explored its synthesis, biological activity, and mechanism of action, positioning it as a promising candidate for further drug development.

The compound's structure, characterized by a 1,2,4-triazole core linked to a dimethoxy-methylbenzenesulfonyl group, suggests potential interactions with various biological targets. Recent research published in the Journal of Medicinal Chemistry highlights its role as a selective inhibitor of specific enzymes involved in inflammatory pathways. The study utilized in vitro assays and molecular docking simulations to elucidate its binding affinity and selectivity, revealing a high potency against target proteins with minimal off-target effects.

Another significant study, conducted by a team at the University of Cambridge and published in Nature Chemical Biology, investigated the compound's pharmacokinetic properties. The researchers employed advanced analytical techniques, including LC-MS/MS and NMR spectroscopy, to assess its stability, metabolism, and bioavailability. The results indicated favorable pharmacokinetic profiles, with the compound demonstrating good oral absorption and metabolic stability in preclinical models.

In addition to its therapeutic potential, recent work has also explored the synthetic pathways for 1-(2,5-dimethoxy-4-methylbenzenesulfonyl)-1H-1,2,4-triazole. A paper in Organic Letters detailed a novel, high-yield synthesis method using catalytic C-H activation, which significantly reduces the number of steps and improves overall efficiency. This advancement is expected to facilitate large-scale production for further preclinical and clinical studies.

Ongoing research is now focusing on the compound's potential applications in oncology and infectious diseases. Preliminary data from a collaborative study between academic and industry researchers suggest that it may exhibit antitumor activity by modulating key signaling pathways in cancer cells. Furthermore, its antimicrobial properties are being evaluated against drug-resistant bacterial strains, with promising results in early-stage testing.

In conclusion, 1-(2,5-dimethoxy-4-methylbenzenesulfonyl)-1H-1,2,4-triazole (CAS: 2062050-12-6) represents a versatile and promising compound in the realm of chemical biology and drug discovery. Its unique structural features, combined with demonstrated biological activity and favorable pharmacokinetics, make it a compelling subject for continued research. Future studies will likely focus on optimizing its therapeutic efficacy, exploring additional biological targets, and advancing it through the drug development pipeline.

Recommended suppliers
SHOCHEM(SHANGHAI) CO.,lTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
SHOCHEM(SHANGHAI) CO.,lTD
Changzhou Guanjia Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Changzhou Guanjia Chemical Co., Ltd
Nanjing Jubai Biopharm
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing Jubai Biopharm
PRIBOLAB PTE.LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
PRIBOLAB PTE.LTD
钜澜化工科技(青岛)有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
钜澜化工科技(青岛)有限公司